Cas no 1017168-76-1 (1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid
• CAS No: 1017168-76-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD09881930
• CID: 4559214
• PubChem ID: 24252663
• Update Time: 2025-06-26

1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylic acid
• 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid

• MDL： MFCD09881930
• Inchi： 1S/C11H15N3O2/c1-8-4-5-10(13-12-8)14-6-2-3-9(7-14)11(15)16/h4-5,9H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： JLYCQNXYBQSYSI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2=CC=C(C)N=N2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid (CAS No. 1017168-76-1)

1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid (CAS No. 1017168-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and piperidine moieties, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its molecular structure, featuring a carboxylic acid functional group, enhances its versatility in drug design, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid has surged due to its potential applications in central nervous system (CNS) drug development. Researchers are exploring its role in modulating neurotransmitter activity, which aligns with the growing interest in neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) makes it a promising candidate for neuroprotective therapies.

The synthesis of CAS No. 1017168-76-1 involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity and structural integrity. These methods are crucial for meeting the stringent quality standards required in pharmaceutical manufacturing.

From an industrial perspective, 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic processes and biodegradable solvents to minimize environmental impact. This aligns with global trends toward eco-friendly pharmaceutical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in precision medicine. With the rise of personalized healthcare, researchers are investigating how CAS No. 1017168-76-1 can be tailored to individual genetic profiles. This approach is particularly relevant in oncology, where targeted therapies are revolutionizing treatment protocols.

In summary, 1-(6-Methylpyridazin-3-yl)piperidine-3-carboxylic acid (CAS No. 1017168-76-1) represents a cutting-edge compound with multifaceted applications. Its relevance to CNS research, sustainable chemistry, and precision medicine underscores its importance in modern science. As advancements continue, this compound is poised to play a pivotal role in shaping the future of drug discovery and therapeutic innovation.